4,7-Dimethyl-1,3-benzothiazol-2-amine

• IUPAC Name: 4,7-dimethyl-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C9H10N2S/c1-5-3-4-6(2)8-7(5)11-9(10)12-8/h3-4H,1-2H3,(H2,10,11)
• InChI Key: FHUBACQXVCSGNR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)C)SC(=N2)N
• Molecular Formula: C9H10N2S
• DSSTOX Substance ID: DTXSID50365974
• Molecular Weight: 178.26 g/mol
• Solubility: >26.7 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 78584-08-4

Description

4,7-Dimethyl-1,3-benzothiazol-2-amine is a chemical compound with the CAS Number: 78584-08-4. Its molecular weight is 179.27. The IUPAC name for this compound is 4,7-dimethyl-1H-1lambda3-benzo[d]thiazol-2-amine.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H11N2S/c1-5-3-4-6(2)8-7(5)11-9(10)12-8/h3-4,12H,1-2H3,(H2,10,11).

Physical and Chemical Properties Analysis

The compound is stored at room temperature.

Scientific Research Applications

Chemistry and Properties

4,7-Dimethyl-1,3-benzothiazol-2-amine belongs to a broader class of compounds with significant interest in various branches of chemistry due to their complex structures and properties. The review by Boča, Jameson, and Linert (2011) emphasizes the chemistry of benzothiazoles, summarizing the preparation, properties, and complex compounds of these ligands. It highlights their spectroscopic properties, structures, magnetic properties, biological, and electrochemical activity, suggesting potential areas of interest for future investigations (Boča, Jameson, & Linert, 2011).

Synthesis and Transformations

Benzothiazole derivatives, such as this compound, are biologically active and in demand for industrial applications. Zhilitskaya, Shainyan, and Yarosh (2021) review modern trends in the chemistry of 2-amino and 2-mercapto substituted benzothiazoles, including new synthesis methods and their applications in creating pharmacologically active heterocycles. This research underscores the role of green chemistry principles in the development of these compounds (Zhilitskaya, Shainyan, & Yarosh, 2021).

Therapeutic Potentials

The structural simplicity and broad spectrum of biological activities of benzothiazoles make them pivotal in medicinal chemistry. Kamal, Hussaini, and Malik (2015) summarize inventions and patents of benzothiazole derivatives with anticancer, antimicrobial, and anti-inflammatory properties. Their review indicates the growing importance of benzothiazole nucleus in drug discovery, particularly for cancer treatment, highlighting its potential in developing new therapies (Kamal, Hussaini, & Malik, 2015).

Biological and Pharmacological Activities

Benzothiazoles and their derivatives exhibit a variety of pharmacological activities, making them significant in the search for new therapeutic agents. Bhat and Belagali (2020) discuss the importance, synthesis, and the wide range of activities exhibited by benzothiazole derivatives, including antiviral, antimicrobial, anti-allergic, anti-diabetic, anti-tumor, anti-inflammatory, anthelmintic, and anti-cancer properties. This review suggests that benzothiazole scaffolds are crucial in medicinal chemistry due to their diverse pharmacological applications (Bhat & Belagali, 2020).

Safety and Hazards

For safety information, it’s best to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.

Mechanism of Action

Target of Action

The primary targets of 4,7-Dimethyl-1,3-benzothiazol-2-amine are currently unknown. This compound is a relatively new chemical entity and research into its specific targets is ongoing .

Mode of Action

Benzothiazole derivatives have been found to exhibit various biological activities, suggesting that they may interact with multiple targets .

Action Environment

Factors such as temperature, pH, and the presence of other chemicals could potentially affect the compound’s activity .

Biochemical Analysis

Biochemical Properties

4,7-Dimethyl-1,3-benzothiazol-2-amine plays a significant role in biochemical reactions. It interacts with enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, it has been observed to interact with certain enzymes involved in metabolic pathways, potentially acting as an inhibitor or activator . The nature of these interactions can vary, but they often involve binding to the active site of the enzyme or altering its conformation, thereby affecting its catalytic activity.

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. This compound can influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism . For example, it may affect the expression of genes involved in cell growth and differentiation, leading to changes in cellular behavior. Additionally, it can impact metabolic processes by altering the activity of key enzymes, thereby influencing the overall metabolic flux within the cell.

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules . It can bind to enzymes, either inhibiting or activating them, which in turn affects various biochemical pathways. This compound may also influence gene expression by interacting with transcription factors or other regulatory proteins, leading to changes in the transcriptional activity of target genes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The stability and degradation of this compound are critical factors that influence its long-term effects on cellular function . Studies have shown that it remains stable under certain conditions, but its activity may diminish over time due to degradation. Long-term exposure to this compound can lead to sustained changes in cellular behavior, which are important considerations for in vitro and in vivo studies.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models . At lower doses, it may exhibit beneficial effects, such as enhancing enzyme activity or promoting cell growth. At higher doses, it can become toxic, leading to adverse effects such as cell death or tissue damage. Understanding the dosage threshold is crucial for determining the safe and effective use of this compound in research and therapeutic applications.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate metabolic flux . It can affect the levels of metabolites within the cell, thereby influencing overall cellular metabolism. The specific pathways and enzymes involved can vary depending on the cell type and experimental conditions, but its impact on metabolic processes is a key area of interest in biochemical research.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . These interactions determine its localization and accumulation within different cellular compartments. Understanding these mechanisms is important for elucidating the compound’s overall effects on cellular function and its potential therapeutic applications.

Subcellular Localization

The subcellular localization of this compound is influenced by targeting signals and post-translational modifications . These factors direct the compound to specific compartments or organelles within the cell, where it can exert its effects. For example, it may localize to the nucleus to influence gene expression or to the mitochondria to affect metabolic processes. Understanding its subcellular localization is crucial for determining its precise role in cellular function.